Cas no 2171287-91-3 (benzyl (3S)-3-sulfamoylpyrrolidine-1-carboxylate)

• Product Name: benzyl (3S)-3-sulfamoylpyrrolidine-1-carboxylate
• CAS No: 2171287-91-3
• MF: C₁₂H₁₆N₂O₄S
• MW: 284.331441879272
• CID: 5949251
• PubChem ID: 146446917
• Update Time: 2025-05-19

benzyl (3S)-3-sulfamoylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl (3S)-3-sulfamoylpyrrolidine-1-carboxylate
• SCHEMBL21806033
• 2171287-91-3
• EN300-1618708

• Inchi： 1S/C12H16N2O4S/c13-19(16,17)11-6-7-14(8-11)12(15)18-9-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H2,13,16,17)/t11-/m0/s1
• InChI Key： FROJCOZKRXAIFF-NSHDSACASA-N
• SMILES： S([C@@H]1CN(C(=O)OCC2C=CC=CC=2)CC1)(N)(=O)=O

Computed Properties

• Exact Mass: 284.08307817g/mol
• Monoisotopic Mass: 284.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 98.1Ų

Additional information on benzyl (3S)-3-sulfamoylpyrrolidine-1-carboxylate

Introduction to Benzyl (3S)-3-sulfamoylpyrrolidine-1-carboxylate (CAS No. 2171287-91-3)

Benzyl (3S)-3-sulfamoylpyrrolidine-1-carboxylate (CAS No. 2171287-91-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Benzyl (3S)-3-sulfamoylpyrrolidine-1-carboxylate consists of a pyrrolidine core substituted with a sulfamoyl group and a benzyl ester moiety. The stereochemistry at the 3-position of the pyrrolidine ring, specifically the (S) configuration, plays a crucial role in determining its biological activity. This stereochemical specificity is often a key factor in the efficacy and selectivity of pharmaceutical compounds, highlighting the importance of precise synthetic methodologies in its production.

In recent years, there has been a growing interest in sulfamoyl-containing compounds due to their diverse biological activities. Sulfamoyl groups are known to enhance binding affinity and metabolic stability, making them valuable in drug design. The presence of the benzyl ester group further contributes to the compound's solubility and bioavailability, which are critical factors for its potential use in medicinal formulations.

Current research in the field of medicinal chemistry has demonstrated that derivatives of pyrrolidine, such as Benzyl (3S)-3-sulfamoylpyrrolidine-1-carboxylate, exhibit significant potential in targeting various biological pathways. For instance, studies have shown that sulfamoylated pyrrolidines can interact with enzymes and receptors involved in inflammation, pain modulation, and neurodegenerative diseases. These findings underscore the compound's significance as a lead molecule for further pharmacological exploration.

The synthesis of Benzyl (3S)-3-sulfamoylpyrrolidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, including chiral resolution and asymmetric synthesis, are employed to ensure high enantiomeric purity. The development of efficient synthetic routes not only facilitates large-scale production but also enhances cost-effectiveness, which is essential for industrial applications.

One of the most compelling aspects of Benzyl (3S)-3-sulfamoylpyrrolidine-1-carboxylate is its versatility in drug discovery. Researchers have explored its potential as an intermediate in the synthesis of more complex molecules with tailored biological activities. For example, modifications at the benzyl group or the sulfamoyl moiety can lead to novel derivatives with enhanced potency or selectivity against specific disease targets.

The pharmacokinetic properties of Benzyl (3S)-3-sulfamoylpyrrolidine-1-carboxylate have also been thoroughly investigated. Preclinical studies have indicated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting its suitability for oral administration. Additionally, preliminary toxicology studies have shown minimal adverse effects at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, Benzyl (3S)-3-sulfamoylpyrrolidine-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in addressing unmet medical needs and improving patient outcomes.